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This guide provides a comparative analysis of the performance of Triclopyricarb, a Quinone
outside Inhibitor (Qol) fungicide, when used in a rotational program with Succinate
Dehydrogenase Inhibitor (SDHI) fungicides. The focus is on managing fungal diseases,
particularly rice blast (Magnaporthe oryzae), and mitigating the development of fungicide
resistance. While direct field trial data for a specific Triclopyricarb-SDHI rotation is not publicly
available, this guide synthesizes existing data on the efficacy of these fungicide classes and
the principles of fungicide resistance management to provide a comprehensive overview.

Introduction to Fungicide Modes of Action

Understanding the mode of action is crucial for designing effective and sustainable fungicide
programs. Both Triclopyricarb and SDHI fungicides target the fungal mitochondrial respiratory
chain, but at different sites, which is the basis for their use in rotation.

Triclopyricarb is a strobilurin fungicide that belongs to the Quinone outside Inhibitors (Qols)
group (FRAC Group 11).[1] It works by inhibiting the cytochrome bcl complex (Complex 1) in
the mitochondrial respiratory chain, which blocks electron transfer and disrupts ATP production,
ultimately leading to fungal cell death.[1]

SDHI (Succinate Dehydrogenase Inhibitor) fungicides (FRAC Group 7) target Complex Il
(succinate dehydrogenase) of the mitochondrial respiratory chain.[1][2] By inhibiting this
enzyme, SDHIs also block the electron transport chain and prevent energy production in fungal
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cells.[2][3] This class of fungicides is known for its high efficacy but also carries a medium to
high risk of resistance development.[1]

Rationale for Rotation and Resistance Management

The intensive use of a single fungicide class can lead to the selection of resistant fungal
strains, rendering the fungicide ineffective over time. Rotating fungicides with different modes
of action is a key strategy for resistance management.[4] The Fungicide Resistance Action
Committee (FRAC) recommends that SDHI fungicides be used in alternation with fungicides
from a different cross-resistance group.[2]

A rotational program of Triclopyricarb (Qol) and an SDHI fungicide would target two different
points in the fungal respiratory pathway. This dual-pronged attack makes it more difficult for
fungal populations to develop resistance to both modes of action simultaneously. Research into
dual-active antifungal agents containing both strobilurin and SDHI pharmacophores has shown
promising results against Pyricularia oryzae, the causative agent of rice blast, supporting the
concept of targeting both Complex Il and Complex Il1.[5]

Experimental Protocols

To evaluate the efficacy of a Triclopyricarb-SDHI rotation program, a structured field
experiment is necessary. The following is a detailed methodology based on established
protocols for fungicide efficacy trials in rice.[6]

1. Experimental Design:

Design: Randomized Complete Block Design (RCBD) with a minimum of three replications.

[6]

Plot Size: 2.4 m x 3 m with a 1.5 m buffer between blocks and 1 m between plots.

Test Crop: A rice variety susceptible to the target disease (e.g., rice blast).

2. Treatments:

T1: Untreated Control (no fungicide application).

T2: Triclopyricarb applied sequentially (representing a high-resistance-risk scenario).
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T3: SDHI fungicide applied sequentially (representing a high-resistance-risk scenario).

T4: Triclopyricarb in rotation with an SDHI fungicide (e.g., Triclopyricarb at tillering, SDHI
at booting).

T5: A tank mix of Triclopyricarb and an SDHI fungicide.
T6: A standard reference fungicide program.
. Fungicide Application:

Timing: Applications should be timed according to key growth stages of the rice plant and
disease pressure. For rice blast, typical application timings are at the late tillering and
booting stages.

Method: Foliar spray using a calibrated backpack sprayer to ensure uniform coverage.
. Data Collection and Analysis:

Disease Assessment: Disease severity should be assessed at regular intervals (e.g., 10-15
days after the final application) using a standardized scale, such as the Standard Evaluation
System for Rice from the International Rice Research Institute (IRRI).

Yield Data: At crop maturity, grain yield ( kg/ha ) and 1000-grain weight should be measured
for each plot.

Statistical Analysis: Data should be subjected to Analysis of Variance (ANOVA), and
treatment means should be compared using a suitable test (e.g., Duncan's Multiple Range
Test) at a 5% significance level.

Data Presentation

The following tables present hypothetical data to illustrate the expected outcomes of a field trial

evaluating a Triclopyricarb-SDHI rotation for the control of rice blast. The data is based on
reported efficacy levels for Qol and SDHI fungicides in various studies.[7][8]

Table 1: Efficacy of Fungicide Programs on Rice Blast Severity
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Active Application Mean Disease Disease

Treatment . .
Ingredient(s) Schedule Severity (%) Control (%)
Untreated

T1 - 65.0 0.0
Control

T2 Triclopyricarb Sequential 25.0 61.5

T3 SDHI Fungicide Sequential 22.0 66.2
Triclopyricarb / )

T4 Rotation 15.0 76.9
SDHI
Triclopyricarb + )

T5 Tank Mix 12.0 81.5
SDHI
Standard

T6 As per label 18.0 72.3
Reference

Table 2: Effect of Fungicide Programs on Rice Yield
. o L Yield Increase

Active Application Grain Yield (

Treatment . over Control
Ingredient(s) Schedule kg/ha)

(%)

Untreated

T1 - 3500 0.0
Control

T2 Triclopyricarb Sequential 4800 37.1

T3 SDHI Fungicide Sequential 4950 41.4
Triclopyricarb / )

T4 Rotation 5400 54.3
SDHI
Triclopyricarb + ]

T5 Tank Mix 5600 60.0
SDHI
Standard

T6 As per label 5200 48.6
Reference
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Mandatory Visualizations

The following diagrams illustrate the signaling pathways targeted by the fungicides and a
typical experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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